Cas no 1544892-96-7 (N,2,6-trimethyloxan-4-amine)

• Product Name: N,2,6-trimethyloxan-4-amine
• CAS No: 1544892-96-7
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 4605063
• PubChem ID: 70343666
• Update Time: 2025-07-08

N,2,6-trimethyloxan-4-amine Chemical and Physical Properties

Names and Identifiers

• N,2,6-trimethyloxan-4-amine
• 2H-Pyran-4-amine, tetrahydro-N,2,6-trimethyl-

• Inchi： 1S/C8H17NO/c1-6-4-8(9-3)5-7(2)10-6/h6-9H,4-5H2,1-3H3
• InChI Key： LTFZSDZHUIFZIZ-UHFFFAOYSA-N
• SMILES： C1(C)OC(C)CC(NC)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on N,2,6-trimethyloxan-4-amine

Comprehensive Analysis of N,2,6-trimethyloxan-4-amine (CAS No. 1544892-96-7): Properties, Applications, and Industry Insights

The chemical compound N,2,6-trimethyloxan-4-amine (CAS No. 1544892-96-7) has garnered significant attention in recent years due to its unique structural properties and potential applications across various industries. As researchers and manufacturers seek innovative solutions for pharmaceutical intermediates, flavor enhancers, and specialty chemicals, this compound has emerged as a subject of intense study. Its molecular framework, featuring a tetrahydropyran ring with strategic methyl substitutions, offers remarkable versatility in synthetic chemistry.

One of the most frequently asked questions about 1544892-96-7 concerns its stereochemical configuration and how this influences biological activity. The compound's chiral center at position 4 creates opportunities for developing enantioselective catalysts, particularly in asymmetric synthesis applications that are revolutionizing modern drug discovery. Recent studies highlight its potential as a building block for complex molecular architectures, especially in the design of bioactive molecules with improved pharmacokinetic profiles.

From a physicochemical perspective, N,2,6-trimethyloxan-4-amine demonstrates excellent stability under standard conditions, with a boiling point range that makes it suitable for various industrial processes. Its solubility profile – showing moderate polarity – allows for flexible application in both aqueous and organic media. These characteristics have led to growing interest in its use as a solvent modifier and reaction medium in specialized chemical transformations.

The synthetic methodology for producing 1544892-96-7 has evolved significantly, with recent patents disclosing more efficient routes that emphasize green chemistry principles. Current production approaches focus on atom economy and reduced energy consumption, aligning with the pharmaceutical industry's push toward sustainable manufacturing. These advancements address common search queries regarding scale-up challenges and process optimization for this valuable intermediate.

In the realm of flavor and fragrance chemistry, N,2,6-trimethyloxan-4-amine has shown promise as a precursor for novel organoleptic compounds. Its oxane backbone provides structural features that can be tailored to create unique sensory profiles, answering market demands for next-generation flavorants. This application sector frequently searches for information about structure-odor relationships and molecular modification techniques to enhance performance.

Quality control of 1544892-96-7 represents another hot topic, with analytical chemists developing advanced chromatographic methods for purity assessment. Modern HPLC techniques coupled with mass spectrometry provide precise quantification of isomeric impurities, addressing industry concerns about specification compliance and batch-to-batch consistency. These developments respond to frequent queries about analytical characterization of specialty chemicals.

The regulatory landscape surrounding N,2,6-trimethyloxan-4-amine continues to evolve, with recent updates to REACH documentation and safety profiles. Manufacturers and researchers regularly search for current handling guidelines and storage recommendations, particularly regarding long-term stability under various environmental conditions. Proper documentation of physicochemical hazards and exposure limits remains crucial for workplace safety compliance.

Emerging applications in material science have expanded the potential uses of 1544892-96-7, particularly in the development of functional polymers and smart materials. Its incorporation into polymer backbones can impart desirable properties such as controlled hydrophilicity or specific molecular recognition capabilities. These cutting-edge applications generate numerous searches about structure-property relationships and performance optimization strategies.

From a commercial perspective, the global market for N,2,6-trimethyloxan-4-amine reflects growing demand across multiple sectors. Market analysts frequently investigate supply chain dynamics, price trends, and regional production capacities for this specialty chemical. The compound's position in the fine chemicals value chain makes it an important indicator of broader industry trends in custom synthesis and contract manufacturing.

Future research directions for 1544892-96-7 are likely to focus on derivatization strategies that unlock new functionalities. The scientific community actively explores questions about structure-activity relationships and molecular docking studies to expand its utility in medicinal chemistry. These investigations align with current trends in fragment-based drug discovery and the search for novel pharmacophores with improved target specificity.

Environmental considerations surrounding N,2,6-trimethyloxan-4-amine production and use have become increasingly important. Recent studies address common queries about biodegradation pathways and ecotoxicological profiles, supporting the development of environmental risk assessments. These efforts respond to growing industry emphasis on green chemistry metrics and life cycle analysis for specialty chemicals.

In conclusion, 1544892-96-7 represents a versatile chemical entity with expanding applications across multiple disciplines. Its unique structural features continue to inspire innovative uses, from pharmaceutical development to advanced materials engineering. As research progresses, this compound will likely maintain its position as a valuable chemical building block with significant commercial and scientific importance.